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Compound of Interest

2-(1-
Compound Name:
Methylcyclobutyl)acetaldehyde

Cat. No.: B12339048

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety data for 2-(1-Methylcyclobutyl)acetaldehyde (CAS No. 1849285-
72-8) is not readily available in publicly accessible documents. This guide has been compiled
using general principles of chemical safety for aldehydes and available data for the compound.
It is imperative to handle this substance with caution in a controlled laboratory environment and
to conduct a thorough risk assessment before use. The information provided for acetaldehyde
is for illustrative purposes of the data typically found in a Safety Data Sheet (SDS) and should
not be directly extrapolated to 2-(1-Methylcyclobutyl)acetaldehyde.

Chemical Identification

Property Value Source

2-(1-
Chemical Name ( ChemicalBook[1][2]
Methylcyclobutyl)acetaldehyde

CAS Number 1849285-72-8 ChemicalBook[1][2]
Molecular Formula C7H120 ChemicalBook[1][2]
Molecular Weight 112.17 g/mol ChemicalBook[1][2]
Synonyms Not available
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Hazard Identification

While specific hazard classifications for 2-(1-Methylcyclobutyl)acetaldehyde are not
available, aldehydes as a class of compounds can present several hazards. Based on the
structure, the following potential hazards should be considered:

Flammability: The compound is a low molecular weight organic molecule and is likely to be a
flammable liquid.

Skin and Eye Irritation: Aldehydes are often irritating to the skin, eyes, and respiratory tract.

Sensitization: Some aldehydes can be skin sensitizers.

Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.
GHS Classification (Predicted, based on aldehyde group):

e Flammable Liquids

» Skin Corrosion/Irritation

e Serious Eye Damage/Eye Irritation

» Specific Target Organ Toxicity — Single Exposure (Respiratory Tract Irritation)

Physical and Chemical Properties

Quantitative physical and chemical data for 2-(1-Methylcyclobutyl)acetaldehyde are limited.
The following table provides available information.
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Property Value Source
Appearance Not available
Odor Not available
Boiling Point Not available
Melting Point Not available
Flash Point Not available
Density Not available
Solubility Not available

Handling and Storage

Precautions for Safe Handling:
o Work in a well-ventilated area, preferably under a chemical fume hood.[3]
» Avoid contact with skin, eyes, and clothing.[4]

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[3]

o Keep away from heat, sparks, open flames, and other ignition sources.[3][5]

o Use explosion-proof electrical/ventilating/lighting equipment.[3][5]

e Ground and bond containers when transferring material to prevent static discharge.[4][5]
» Avoid inhalation of vapors or mists.[3]

» Do not eat, drink, or smoke in the handling area.[4]

Conditions for Safe Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][4]
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 Recommended storage temperature is 2-8 °C.[4]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[5]

e Protect from light and moisture.

Exposure Controls and Personal Protection
Engineering Controls:

» Awell-functioning chemical fume hood is essential to keep airborne concentrations low.

o Emergency eye wash stations and safety showers should be readily accessible in the
immediate work area.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles or a face shield are required.

o Skin Protection: Chemically resistant gloves (e.g., nitrile rubber) should be worn. The
breakthrough time of the glove material should be considered.

o Body Protection: A standard laboratory coat should be worn.

» Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator with an
organic vapor cartridge is recommended.

First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[4]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek
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immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Specific Hazards: The substance is expected to be flammable. Vapors may form explosive
mixtures with air and can travel to a source of ignition and flash back.[5]

e Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Accidental Release Measures
o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE.[4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

e Methods for Cleaning Up: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable container for disposal.[4]

Experimental Protocols

Due to the lack of specific published experimental data for 2-(1-
Methylcyclobutyl)acetaldehyde, a generalized protocol for handling a liquid aldehyde in a
research setting is provided below.

General Protocol for Handling Liquid Aldehydes:

e Risk Assessment: Before any experiment, conduct a thorough risk assessment, considering
the potential flammability, irritant, and toxic properties of the aldehyde.

e Preparation:
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[e]

Ensure a chemical fume hood is available and functioning correctly.

(¢]

Gather all necessary PPE (safety goggles, chemically resistant gloves, lab coat).

[¢]

Have appropriate spill cleanup materials readily available.

[¢]

Ensure an emergency eyewash and shower are accessible.

e Handling:

[¢]

All manipulations of the aldehyde should be performed inside the fume hood.

[e]

Use glassware that is clean, dry, and free of cracks.

o

When transferring the liquid, use a pipette or a syringe to minimize the risk of spills and
vapor release.

o

Keep the container tightly closed when not in use.
e Reaction Quenching and Work-up:

o Be aware that reactions involving aldehydes can be exothermic.

o Quench reactions carefully, potentially in an ice bath.

o During agueous work-up, be mindful of potential emulsion formation.
o Waste Disposal:

o Dispose of all waste containing the aldehyde in a designated, properly labeled hazardous
waste container.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Visualizations
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Caption: Workflow for Safe Handling of 2-(1-Methylcyclobutyl)acetaldehyde.
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Caption: Emergency Response Protocol for Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Material Safety Data Sheet for 2-(1-
Methylcyclobutyl)acetaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12339048#2-1-methylcyclobutyl-acetaldehyde-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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